Cas no 1447942-29-1 (methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate)

• Product Name: methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate
• CAS No: 1447942-29-1
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• CID: 2109449
• Update Time: 2023-11-19

methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-difluoro-1-methoxycyclohexanecarboxylate
• RBQRXIXFSJSYMS-UHFFFAOYSA-N
• CID 86690092
• Cyclohexanecarboxylic acid, 4,4-difluoro-1-methoxy-, methyl ester

• Inchi： 1S/C9H14F2O3/c1-13-7(12)8(14-2)3-5-9(10,11)6-4-8/h3-6H2,1-2H3
• InChI Key： RBQRXIXFSJSYMS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)OC)(CC1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 211.7±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides